molecular formula C23H32N2O5 B5121760 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine

1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine

Cat. No. B5121760
M. Wt: 416.5 g/mol
InChI Key: DMIHMTVHAXRVRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine (DMTP) is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. DMTP is a relatively new compound, and research on its synthesis, mechanism of action, and physiological effects is ongoing. In

Mechanism of Action

The exact mechanism of action of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine is not yet fully understood. However, it is believed to act as a partial agonist of serotonin receptors, which may result in increased serotonin activity in the brain. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine may also interact with other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects. In animal studies, 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to increase serotonin levels in the brain, which may result in improved mood and decreased anxiety. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has also been shown to have anti-inflammatory and antioxidant effects, which may make it useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has several advantages for use in scientific research. It is a relatively new compound, which means that there is still much to be learned about its potential applications. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine is also relatively easy to synthesize, which makes it accessible to researchers. However, there are also limitations to the use of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine in lab experiments. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine is not yet widely available, which may make it difficult for researchers to obtain. Additionally, more research is needed to fully understand the safety and potential side effects of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine.

Future Directions

There are several future directions for research on 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine. One area of interest is the potential use of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine in the treatment of mood disorders, such as depression and anxiety. Further research is needed to fully understand the mechanism of action of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine and its potential therapeutic applications. Another area of interest is the potential use of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to have antioxidant and anti-inflammatory effects, which may make it useful in the treatment of these diseases. Finally, more research is needed to fully understand the safety and potential side effects of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine, particularly in humans.
Conclusion:
In conclusion, 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been studied for its potential use in the treatment of mood disorders and neurodegenerative diseases. While more research is needed to fully understand the mechanism of action and potential side effects of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine, it is clear that this compound has significant potential for use in scientific research.

Synthesis Methods

1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine can be synthesized using a multistep process that involves the reaction of piperazine with 3,4-dimethoxybenzaldehyde and 2,3,4-trimethoxybenzaldehyde. The resulting product is then purified using column chromatography. The purity and yield of 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine can be improved by using different solvents and reaction conditions.

Scientific Research Applications

1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been studied for its potential therapeutic applications in various scientific fields, including neuroscience and pharmacology. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to have an affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. 1-(3,4-dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been studied for its potential use in the treatment of depression, anxiety, and other mood disorders.

properties

IUPAC Name

1-[(3,4-dimethoxyphenyl)methyl]-4-[(2,3,4-trimethoxyphenyl)methyl]piperazine
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H32N2O5/c1-26-19-8-6-17(14-21(19)28-3)15-24-10-12-25(13-11-24)16-18-7-9-20(27-2)23(30-5)22(18)29-4/h6-9,14H,10-13,15-16H2,1-5H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DMIHMTVHAXRVRE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)CN2CCN(CC2)CC3=C(C(=C(C=C3)OC)OC)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H32N2O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

416.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-Dimethoxybenzyl)-4-(2,3,4-trimethoxybenzyl)piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.